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Compound of Interest

Compound Name: Cy5.5 bis-NHS ester

Cat. No.: B15556491

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the conjugation of proteins with Cy5.5 bis-NHS
ester, a fluorescent dye used for labeling biological molecules in various research and
diagnostic applications. The protocol covers reagent preparation, the labeling reaction,
purification of the conjugate, and determination of the degree of labeling.

Introduction

Cy5.5 bis-NHS ester is a reactive cyanine dye designed for the fluorescent labeling of
biomolecules containing primary amine groups, such as peptides, proteins, and amine-modified
oligonucleotides.[1][2] The N-hydroxysuccinimide (NHS) ester reactive groups readily couple
with primary amines on proteins, primarily the e-amino groups of lysine residues and the N-
terminal a-amino group, to form stable amide bonds.[3][4] The bis-NHS ester formulation
provides two reactive sites per dye molecule.[2] This far-red fluorescent dye is characterized by
its intense fluorescence and high water solubility, making it a popular choice for a variety of
applications including immunoassays, fluorescence microscopy, and flow cytometry.[4][5][6][7]
Successful conjugation requires careful optimization of reaction conditions to achieve the
desired degree of labeling without compromising protein function.

Experimental Workflow Overview

The overall workflow for protein conjugation with Cy5.5 bis-NHS ester involves preparing the
protein and dye, running the conjugation reaction, purifying the labeled protein, and finally,
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characterizing the conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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